![molecular formula C17H16F3N5O2 B2407119 N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(trifluoromethyl)benzamide CAS No. 899995-52-9](/img/structure/B2407119.png)
N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(trifluoromethyl)benzamide
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Description
N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H16F3N5O2 and its molecular weight is 379.343. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Compounds related to N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(trifluoromethyl)benzamide have been studied for their potential in treating cancer. Novel derivatives, including those incorporating pyrazole and pyrazolo[3,4-d]pyrimidine, have shown in vitro anticancer activity against a range of cell lines, with certain compounds demonstrating good potency and others showing minimal activity (Maftei et al., 2016).
Antimicrobial and Antifungal Properties
Various derivatives, including those with structures similar to this compound, have been synthesized and evaluated for their antimicrobial and antifungal activities. Some of these compounds have demonstrated effectiveness against specific pathogens and fungi, indicating their potential in this area (Deohate & Palaspagar, 2020).
Anti-Inflammatory and Enzyme Inhibition
Certain pyrazolo[3,4-d]pyrimidine derivatives have been studied for their potential as COX-2 selective inhibitors, showing a range of inhibitory profiles against this enzyme. This suggests their possible application in developing anti-inflammatory drugs (Raffa et al., 2009).
Insecticidal and Antiviral Effects
Some derivatives of pyrazolo[3,4-d]pyrimidine have been evaluated for their insecticidal and antiviral potential. This includes their use in combating agricultural pests and in inhibiting the spread of certain viruses, such as avian influenza (Rahmouni et al., 2016).
Cognitive Enhancement Properties
Related compounds have also been investigated for their cognitive enhancement properties. For example, certain pyrazolo[1,5-d][1,2,4]triazine derivatives have shown potential in improving performance in animal models of cognition (Chambers et al., 2004).
properties
IUPAC Name |
N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3N5O2/c1-16(2,3)25-13-12(8-22-25)15(27)24(9-21-13)23-14(26)10-4-6-11(7-5-10)17(18,19)20/h4-9H,1-3H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILSICLHMQHJPLV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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